3-Methyl-4-(trifluoromethyl)-1H-pyrazole
Overview
Description
“3-Methyl-4-(trifluoromethyl)-1H-pyrazole” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms and three carbon atoms . The trifluoromethyl group in the compound is strongly electron-withdrawing, which can influence the compound’s reactivity and interactions .
Synthesis Analysis
The synthesis of “3-Methyl-4-(trifluoromethyl)-1H-pyrazole” and its derivatives is a topic of ongoing research . The trifluoromethyl group can be introduced during the synthesis process, and various synthetic routes have been explored .Molecular Structure Analysis
The molecular structure of “3-Methyl-4-(trifluoromethyl)-1H-pyrazole” includes a pyrazole ring with a trifluoromethyl group attached . The trifluoromethyl group is a strong electron-withdrawing group, which can influence the compound’s reactivity and interactions .Chemical Reactions Analysis
The chemical reactions involving “3-Methyl-4-(trifluoromethyl)-1H-pyrazole” are influenced by the presence of the trifluoromethyl group . This group is a strong electron-withdrawing group, which can influence the compound’s reactivity and interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Methyl-4-(trifluoromethyl)-1H-pyrazole” are influenced by its molecular structure, particularly the presence of the trifluoromethyl group . This group is a strong electron-withdrawing group, which can influence the compound’s reactivity and interactions .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “3-Methyl-4-(trifluoromethyl)-1H-pyrazole”, is a common feature in many FDA-approved drugs . The incorporation of this group into drug molecules can enhance their pharmacological activities . Therefore, “3-Methyl-4-(trifluoromethyl)-1H-pyrazole” could potentially be used in the synthesis of new pharmaceuticals.
Antibacterial Activity
Compounds containing the trifluoromethyl group, such as “3-Methyl-4-(trifluoromethyl)-1H-pyrazole”, have shown promising antibacterial activities . For instance, some triazolo[4,3-a]pyrazine derivatives, which can be synthesized using “3-Methyl-4-(trifluoromethyl)-1H-pyrazole”, exhibited good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .
Synthesis of Fluorine-Containing Compounds
“3-Methyl-4-(trifluoromethyl)-1H-pyrazole” could be used in the synthesis of other fluorine-containing compounds . These compounds have various applications in fields like medicine, electronics, agrochemicals, and catalysis .
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the trifluoromethyl group have been found to exhibit numerous pharmacological activities .
Mode of Action
It’s known that the trifluoromethyl group can significantly affect the biological activity of a compound . For instance, fluoxetine, a compound with a similar trifluoromethyl group, blocks the reuse of serotonin by blocking the reuptake transporter protein, which is located in the presynaptic terminal .
Biochemical Pathways
It’s known that trifluoromethyl-containing compounds can significantly affect pharmaceutical growth .
Pharmacokinetics
In the case of esaxerenone, a compound with a similar trifluoromethyl group, it was found that the compound was a substrate of cyp3a and multiple udp-glucuronosyltransferase isoforms . The recovery of radioactivity was 92.5%, with 38.5% and 54.0% excreted in the urine and feces, respectively .
Result of Action
It’s known that compounds with the trifluoromethyl group can exhibit numerous pharmacological activities .
Action Environment
It’s known that the trifluoromethyl group can significantly affect the biological activity of a compound .
properties
IUPAC Name |
5-methyl-4-(trifluoromethyl)-1H-pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5F3N2/c1-3-4(2-9-10-3)5(6,7)8/h2H,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXWMMOABJVHTQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-4-(trifluoromethyl)-1H-pyrazole | |
CAS RN |
864239-61-2 |
Source
|
| Record name | 3-methyl-4-(trifluoromethyl)-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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